Cas no 68155-51-1 (3,4-Bis(isopropyl)phenyl Diphenyl Phosphate)

• Product Name: 3,4-Bis(isopropyl)phenyl Diphenyl Phosphate
• CAS No: 68155-51-1
• MF: C₂₄H₂₇O₄P
• MW: 410.442548036575
• CID: 969275
• PubChem ID: 109653
• Update Time: 2025-05-22

3,4-Bis(isopropyl)phenyl Diphenyl Phosphate Chemical and Physical Properties

Names and Identifiers

• 3,4-diisopropylphenyl diphenyl phosphate
• 3,4-Bis(isopropyl)phenyl Diphenyl Phosphate
• [3,4-di(propan-2-yl)phenyl] diphenyl phosphate
• 3,4-di(propan-2-yl)phenyl diphenyl phosphate
• Phosphoric acid, 3,4-bis(1-methylethyl)phenyl diphenyl ester
• NS00022676
• FT-0663311
• SCHEMBL5704218
• 68155-51-1
• EINECS 268-965-2
• DTXSID3071191
• PHOSPHORIC ACID 3,4-BIS(1-METHYLETHYL)PHENYL DIPHENYL ESTER
• Diisopropylphenyl diphenyl phosphate
• DB-293836
• CGYONFZXYNCFCN-UHFFFAOYSA-N

• Inchi： 1S/C24H27O4P/c1-18(2)23-16-15-22(17-24(23)19(3)4)28-29(25,26-20-11-7-5-8-12-20)27-21-13-9-6-10-14-21/h5-19H,1-4H3
• InChI Key： CGYONFZXYNCFCN-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC(C(C)C)=C(C=1)C(C)C

Computed Properties

• Exact Mass: 410.16481
• Monoisotopic Mass: 410.16469634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Additional information on 3,4-Bis(isopropyl)phenyl Diphenyl Phosphate

3,4-Bis(isopropyl)phenyl Diphenyl Phosphate (CAS No. 68155-51-1)

3,4-Bis(isopropyl)phenyl Diphenyl Phosphate, also known by its CAS number CAS No. 68155-51-1, is a versatile organic compound with significant applications in various industries. This compound is a derivative of diphenyl phosphate, featuring a unique structure that combines the diphenyl phosphate group with a 3,4-bis(isopropyl)phenyl moiety. The combination of these groups imparts distinctive chemical and physical properties to the compound, making it valuable in fields such as materials science, electronics, and advanced manufacturing.

The molecular structure of 3,4-Bis(isopropyl)phenyl Diphenyl Phosphate consists of a central benzene ring substituted with two isopropyl groups at the 3 and 4 positions. This substitution pattern enhances the compound's stability and reactivity under specific conditions. The diphenyl phosphate group attached to the benzene ring contributes to its ability to act as a flame retardant and a stabilizing agent in polymer systems. Recent studies have highlighted the compound's potential in improving the thermal stability of polymers used in high-temperature applications.

One of the most notable applications of CAS No. 68155-51-1 is in the formulation of flame-retardant materials. Researchers have demonstrated that this compound can significantly enhance the fire resistance of polymeric materials without compromising their mechanical properties. For instance, studies published in 2023 have shown that incorporating 3,4-Bis(isopropyl)phenyl Diphenyl Phosphate into polyurethane foams results in materials with improved flame retardancy and reduced smoke emission during combustion.

In addition to its role as a flame retardant, this compound has also been explored for its potential in electronic applications. Its ability to act as a stabilizer in epoxy resins has been extensively studied. A 2022 research paper highlighted that when used as an additive in epoxy resin formulations, CAS No. 68155-51-1 enhances the material's thermal stability and mechanical strength, making it suitable for use in high-performance electronic devices.

The synthesis of 3,4-Bis(isopropyl)phenyl Diphenyl Phosphate involves a multi-step process that typically includes nucleophilic substitution reactions and subsequent purification steps to ensure high purity. Recent advancements in catalytic processes have enabled more efficient synthesis methods, reducing production costs and environmental impact.

From an environmental perspective, researchers have been investigating the biodegradation and toxicity profiles of CAS No. 68155-51-1. Early findings suggest that while the compound exhibits low acute toxicity, long-term environmental impact studies are still underway to assess its persistence in various ecosystems.

In conclusion, 3,4-Bis(isopropyl)phenyl Diphenyl Phosphate (CAS No. 68155-51-1) is a multifaceted compound with promising applications across multiple industries. Its unique chemical structure enables it to serve as an effective flame retardant and stabilizer in advanced materials. Ongoing research continues to uncover new potential uses for this compound while addressing its environmental impact to ensure sustainable application.